Cas no 887875-69-6 (ethyl 2-{8-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetate)

• Product Name: ethyl 2-{8-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetate
• CAS No: 887875-69-6
• MF: C₁₈H₂₅N₅O₄
• MW: 375.422203779221
• CID: 5478352
• Update Time: 2025-10-28

ethyl 2-{8-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(6-butyl-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl)acetate
• ethyl 2-{8-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetate

• Inchi： 1S/C18H25N5O4/c1-6-8-9-21-11(3)12(4)23-14-15(19-17(21)23)20(5)18(26)22(16(14)25)10-13(24)27-7-2/h6-10H2,1-5H3
• InChI Key： KDMYQCYGLBWKPL-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C([H])([H])[H])C(N1C([H])([H])C(=O)OC([H])([H])C([H])([H])[H])=O)N=C1N(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C(C([H])([H])[H])=C(C([H])([H])[H])N12

Additional information on ethyl 2-{8-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetate

Recent Advances in the Study of Ethyl 2-{8-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetate (CAS: 887875-69-6)

The compound ethyl 2-{8-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetate (CAS: 887875-69-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of this compound as a modulator of adenosine receptor signaling pathways. Adenosine receptors play a crucial role in various physiological processes, including inflammation, immune response, and neurotransmission. The structural features of ethyl 2-{8-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetate, particularly its imidazopurinone core, make it a promising candidate for the development of selective adenosine receptor ligands. Preliminary in vitro assays have demonstrated its high affinity for the A2A and A2B receptor subtypes, suggesting potential applications in the treatment of inflammatory and neurodegenerative disorders.

In terms of synthetic methodology, recent advancements have focused on optimizing the yield and purity of this compound. A novel one-pot synthesis approach has been reported, which significantly reduces the number of steps required compared to traditional methods. This approach involves the condensation of 8-butyl-1,6,7-trimethyl-2,4-dioxo-1,2,3,4-tetrahydroimidazo[1,2-g]purine with ethyl bromoacetate under mild conditions, achieving yields of up to 85%. The improved synthetic route not only enhances the scalability of production but also minimizes the formation of byproducts, which is critical for pharmaceutical applications.

Pharmacokinetic studies of ethyl 2-{8-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetate have revealed favorable absorption and distribution profiles in animal models. The compound exhibits good oral bioavailability and crosses the blood-brain barrier, making it a viable candidate for central nervous system (CNS) targeting. Additionally, metabolic stability studies indicate that the compound is resistant to rapid degradation by hepatic enzymes, which could translate to a longer half-life in vivo. These properties are particularly advantageous for chronic conditions requiring sustained drug exposure.

Despite these promising findings, challenges remain in the clinical translation of this compound. Toxicity studies have identified potential hepatotoxic effects at higher doses, necessitating further optimization of the chemical structure to improve safety profiles. Moreover, the precise mechanism of action at the molecular level remains to be fully elucidated. Ongoing research is employing X-ray crystallography and molecular docking simulations to better understand the interactions between the compound and its target receptors.

In conclusion, ethyl 2-{8-butyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetate represents a promising scaffold for the development of novel adenosine receptor modulators. The recent advancements in its synthesis, coupled with its favorable pharmacokinetic properties, underscore its potential as a therapeutic agent. Future research should focus on addressing the current limitations and exploring its efficacy in preclinical disease models.